N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide

• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol
• IUPAC Name: N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H19N3O2S/c1-3-8(2)14-11(17)7-19-13-15-10-6-4-5-9(10)12(18)16-13/h8H,3-7H2,1-2H3,(H,14,17)(H,15,16,18)
• InChI Key: LGJBOXVQSVDOGO-UHFFFAOYSA-N
• Isomeric SMILES: CCC(C)NC(=O)CSC1=NC(=O)C2=C(N1)CCC2

Description

N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide is a small molecule used in scientific research. It is commonly referred to as BTPSA and is used as a tool compound to investigate the function of proteins involved in various biological processes.

Mechanism of Action

BTPSA works by binding to specific sites on proteins, altering their function. It is a reversible inhibitor, meaning that it can be removed from the protein, allowing it to resume its normal function. BTPSA is often used in conjunction with other compounds to investigate the role of specific proteins in various biological processes.
Biochemical and Physiological Effects:
BTPSA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in the metabolism of nucleotides and nucleosides. It has also been shown to modulate the function of certain proteins involved in the immune response and neuronal signaling.

Advantages and Limitations for Lab Experiments

One advantage of using BTPSA in lab experiments is that it is a small molecule, making it easy to manipulate and study. Additionally, it is a reversible inhibitor, allowing researchers to investigate the function of specific proteins without permanently altering their activity. One limitation of using BTPSA is that it may not be specific to a single protein, potentially affecting the function of multiple proteins in a given experiment.

Future Directions

There are several future directions for the use of BTPSA in scientific research. One area of interest is the study of its effects on the immune response, particularly in the context of autoimmune diseases. Another area of interest is the study of its effects on neuronal signaling, particularly in the context of neurodegenerative diseases. Additionally, further investigation into the specificity of BTPSA for specific proteins may lead to the development of more targeted inhibitors for use in therapeutic applications.

Synthesis Methods

The synthesis of BTPSA involves several steps, including the reaction of 2-mercaptopyrimidine with ethyl 2-bromoacetate, followed by the reaction of the resulting intermediate with butylamine. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

BTPSA is used in various scientific research areas, including cancer research, immunology, and neuroscience. It is used as a tool compound to investigate the function of proteins involved in these processes. BTPSA is particularly useful in the study of enzymes involved in the metabolism of nucleotides and nucleosides, as well as in the study of protein-protein interactions.